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Compound of Interest

Compound Name: TAT-amide

Cat. No.: B10857684

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential safety
and logistical information for the proper disposal of TAT-amide, a substance that requires
careful handling due to its potential environmental and health risks. Adherence to these
procedures is critical for laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information
TAT-amide is classified as a hazardous substance.[1] Key hazard information includes:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

e Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Due to these hazards, it is imperative to handle TAT-amide in a controlled environment,
wearing appropriate Personal Protective Equipment (PPE), including gloves, safety glasses,
and a lab coat.

Quantitative Data Summary

The following table summarizes key hazard and precautionary information for TAT-amide.
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Hazard Statement

Precautionary Statement

H302: Harmful if swallowed.[1]

P264: Wash skin thoroughly after handling.[1]

H410: Very toxic to aquatic life with long-lasting

effects.

P270: Do not eat, drink or smoke when using

this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/ physician if you feel unwell.

P330: Rinse mouth.

P391.: Collect spillage.

P501: Dispose of contents/ container to an

approved waste disposal plant.

Disposal Operational Plan

The mandated disposal method for TAT-amide is through an approved waste disposal plant.

Do not attempt to dispose of this chemical down the drain or in standard waste streams.

e Segregation and Containment:

o Designate a specific, properly labeled waste container for TAT-amide and any

contaminated materials (e.g., gloves, weighing paper, pipette tips, contaminated

glassware).

o The container must be chemically compatible, in good condition, and have a secure, tight-

fitting lid. If possible, use the original container, ensuring the manufacturer's label is intact.

e Labeling:

o Clearly label the waste container as "Hazardous Waste."

o The label must include:

s The full chemical name: "TAT-amide"
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The words "Hazardous Waste"

Appropriate hazard pictograms (e.g., harmful, environmental hazard)

The date accumulation started

Your name, laboratory, and contact information

o Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area within the laboratory.

o Ensure the storage area is away from incompatible materials.
» Waste Collection:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Provide all necessary documentation regarding the contents of the waste container.

Experimental Protocols

There are no recommended experimental protocols for the on-site treatment or neutralization of
TAT-amide waste in a standard laboratory setting. Chemical degradation methods, such as
hydrolysis, should not be attempted as a disposal method due to safety and regulatory risks.
The sole approved protocol is the safe collection, labeling, and transfer to a certified waste
management professional.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of TAT-amide.
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Caption: Disposal workflow for TAT-amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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